5-amino-1-(3-chlorophenyl)-4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-1,2-dihydro-3H-pyrrol-3-one

Specification

• Molecular Formula: C21H18ClN3O3S
• Molecular Weight: 427.9 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-imino-2H-pyrrol-3-ol
• Standard InChI: InChI=1S/C21H18ClN3O3S/c1-27-17-7-6-12(8-18(17)28-2)15-11-29-21(24-15)19-16(26)10-25(20(19)23)14-5-3-4-13(22)9-14/h3-9,11,23,26H,10H2,1-2H3
• Standard InChI Key: HQKHPVIKKVHEHN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)C3=C(CN(C3=N)C4=CC(=CC=C4)Cl)O)OC

Introduction

5-amino-1-(3-chlorophenyl)-4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-1,2-dihydro-3H-pyrrol-3-one is a complex organic compound featuring a diverse array of functional groups, including an amino group, a thiazole ring, and a pyrrole structure. Its molecular formula is C21H18ClN3O3S, with a molecular weight of 427.9 g/mol. This compound belongs to the class of heterocyclic compounds, which are significant in medicinal chemistry due to their potential pharmacological properties.

Synthesis Methods

The synthesis of 5-amino-1-(3-chlorophenyl)-4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-1,2-dihydro-3H-pyrrol-3-one typically involves multi-step reactions starting from readily available precursors. These methods require specific conditions such as controlled temperature and pH to ensure optimal yields. Analytical techniques like thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) are commonly used to monitor the progress of the reactions.

Biological Activities and Potential Applications

Compounds with similar structural features to 5-amino-1-(3-chlorophenyl)-4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-1,2-dihydro-3H-pyrrol-3-one exhibit a range of biological activities, including anticancer and antimicrobial effects. The thiazole and pyrrole rings are known for their diverse pharmacological properties, making this compound a subject of interest in drug design.

Chemical Reactivity

The compound can undergo various chemical reactions typical for heterocycles. The amino group can participate in nucleophilic substitution reactions, while the thiazole and pyrrole rings can undergo electrophilic aromatic substitution. Additionally, the compound may engage in hydrogen bonding and π-π stacking interactions due to its aromatic systems, which can influence its solubility and bioavailability.

Mechanism of Action

The mechanism of action for this compound is likely related to its interaction with specific biological targets such as enzymes or receptors involved in disease processes. Preliminary studies suggest that compounds with similar structures may exhibit inhibitory effects on certain enzymes or pathways associated with cancer progression or inflammatory responses.